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Compound of Interest

Compound Name: Z-IETD-pNA

Cat. No.: B11933630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a Z-IETD-pNA (Z-Ile-Glu-Thr-

Asp-pNA) stock solution using Dimethyl Sulfoxide (DMSO) as the solvent. Z-IETD-pNA is a

colorimetric substrate for caspase-8 and granzyme B, crucial enzymes in the apoptotic

pathway.[1][2] Accurate preparation of this substrate is the first step in performing reliable

enzyme activity assays.

Upon cleavage by caspase-8 or related enzymes, the substrate releases the chromophore p-

nitroanilide (pNA), which can be quantified by measuring its absorbance at 400-405 nm.[3][4][5]

[6] This allows for the determination of enzyme activity in cell lysates or purified enzyme

preparations.

Quantitative Data Summary
The following table summarizes the key quantitative data for Z-IETD-pNA.
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Parameter Value Source(s)

Molecular Weight 730.72 g/mol [1]

Solubility
Soluble in DMSO (e.g., at 1

mg/mL)
[7]

Recommended Stock Conc. 10 mM [3]

Storage of Powder
-20°C for long-term storage (≥

4 years)
[7][8]

Storage of Stock Solution

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[3][9][10]

Experimental Protocol: Preparation of a 10 mM Z-
IETD-pNA Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Z-IETD-pNA in DMSO.

Materials:

Z-IETD-pNA powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Procedure:
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Pre-Equilibration: Allow the Z-IETD-pNA powder vial and the DMSO container to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weighing the Peptide:

Tare a sterile microcentrifuge tube or vial on an analytical balance.

Carefully weigh the desired amount of Z-IETD-pNA powder. For example, to prepare 1 mL

of a 10 mM stock solution, you would weigh out 7.31 mg of the peptide.

Calculation: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) /

1000

Example: 10 mM × 1 mL × 730.72 g/mol / 1000 = 7.31 mg

Dissolution in DMSO:

Add the appropriate volume of DMSO to the vial containing the Z-IETD-pNA powder. A

table for preparing common volumes is provided below for convenience.[3]

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the peptide is completely

dissolved. The solution should be clear and free of particulates. Gentle warming (to 37°C)

or brief sonication can be used to aid dissolution if necessary.[9][11]

Mass of Z-IETD-pNA Volume of DMSO for 10 mM Stock

1 mg 136.85 µL

5 mg 684.26 µL

10 mg 1.37 mL

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots in sterile microcentrifuge tubes.[3]
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Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C or -80°C in a dark place.[3][9]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat when handling chemical reagents.

Perform the weighing and dissolution steps in a chemical fume hood if possible.[12]

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care.
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Storage
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Start: Obtain Z-IETD-pNA Powder & DMSO

1. Weigh Z-IETD-pNA Powder

2. Add Calculated Volume of DMSO

3. Vortex/Sonicate to Dissolve

Visual Check for Clarity

Ensure complete dissolution

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

Ready for Dilution to Working Concentration
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Caption: Workflow for preparing Z-IETD-pNA stock solution in DMSO.
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Enzymatic Reaction
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Caption: Signaling pathway for Z-IETD-pNA cleavage by Caspase-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Z-
IETD-pNA Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933630#how-to-prepare-a-z-ietd-pna-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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